Cas no 2137571-35-6 (4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2137571-35-6
• MF: C₁₄H₁₇FN₂
• MW: 232.296586751938
• CID: 6273582
• PubChem ID: 165451620
• Update Time: 2025-06-23

4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• EN300-737236
• 2137571-35-6

• Inchi： 1S/C14H17FN2/c1-9(2)14-13(8-17(4)16-14)12-7-11(15)6-5-10(12)3/h5-9H,1-4H3
• InChI Key： KXRQCTNULKUZTK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 232.13757671g/mol
• Monoisotopic Mass: 232.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

Chemical Profile of 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2137571-35-6)

4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, identified by its CAS number 2137571-35-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole incorporates several key functional groups that contribute to its potential pharmacological effects. The presence of a fluoro-substituted aromatic ring at the 5-position enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the methyl group at the 2-position of the phenyl ring and the isopropyl group at the 3-position of the pyrazole ring introduce steric and electronic modifications that can influence receptor interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. Studies have demonstrated that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation. The specific arrangement of substituents in 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole suggests potential applications in modulating enzyme activity and receptor binding, particularly in therapeutic areas such as inflammation, pain management, and neurodegenerative disorders.

In vitro studies have begun to explore the biological activity of this compound, revealing promising interactions with various targets. For instance, preliminary data indicate that it may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory responses. The fluoro-substituent, in particular, has been shown to enhance binding affinity to these targets by improving hydrophobic interactions and electronic coupling.

The synthesis of 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include palladium-catalyzed cross-coupling reactions for constructing the pyrazole core, followed by functional group transformations such as alkylation and fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of its pharmacological potential.

One of the most compelling aspects of this compound is its potential for structural diversification. By modifying substituents or exploring derivatives, researchers can fine-tune its biological activity to target specific diseases or improve therapeutic efficacy. For example, replacing the isopropyl group with other alkyl or aryl groups could alter metabolic pathways or receptor selectivity without significantly compromising potency.

The growing interest in fluorinated heterocycles as pharmaceutical intermediates underscores their versatility and utility. 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole exemplifies how strategic incorporation of fluorine atoms can enhance drug-like properties while maintaining a manageable synthetic route. This balance between complexity and feasibility makes it an attractive candidate for further development.

As research progresses, collaborations between chemists, biologists, and medicinal chemists will be crucial in translating these findings into tangible therapeutic outcomes. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) will likely play a pivotal role in identifying new applications for this compound and its derivatives. The integration of machine learning algorithms into virtual screening processes may also accelerate the discovery pipeline by predicting novel bioactivities.

The regulatory landscape for new chemical entities like 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole remains an important consideration for developers aiming to bring new treatments to market. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines are essential steps in ensuring clinical readiness. Additionally, ongoing studies will need to address potential side effects or off-target interactions before human trials can commence.

In conclusion, 4-(5-fluoro-2-methylphenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole represents a promising chemical entity with significant therapeutic potential. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in modern drug discovery efforts. Continued research into its biological activities and pharmacokinetic properties will be essential in unlocking its full potential as a therapeutic agent.